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Compound of Interest

Compound Name: 4-Ethylmorpholine

Cat. No.: B086933

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structural attributes of 4-Ethylmorpholine, a versatile heterocyclic amine. The information is
curated for professionals in research, scientific, and drug development fields, with a focus on
delivering precise data and contextual understanding.

Chemical Identity and Structure

4-Ethylmorpholine, also known as N-Ethylmorpholine, is a tertiary amine and an ether. Its
structure consists of a morpholine ring where the hydrogen atom on the nitrogen is substituted
with an ethyl group.[1] This substitution significantly influences its chemical reactivity and
physical properties.

IUPAC Name: 4-ethylmorpholine[2][3]

CAS Number: 100-74-3[4]

EC Number: 202-885-0[4][5]

Molecular Formula: CeH13NO[3][4]
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The structural representation of 4-Ethylmorpholine can be described by various chemical
identifiers:

e SMILES (Simplified Molecular Input Line Entry System):CCN1CCOCC1[2]
e InChl (International Chemical Identifier):1S/C6H13NO/c1-2-7-3-5-8-6-4-7/h2-6H2,1H3[2]
e InChl Key:HVCNXQOWACZAFN-UHFFFAOYSA-N[2]

Below is a diagram illustrating the logical relationship of key identifiers for 4-Ethylmorpholine.

4-Ethylmorpholine

Chemical Identifiers
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Key Chemical Identifiers for 4-Ethylmorpholine

Physicochemical Properties

The physicochemical properties of 4-Ethylmorpholine are critical for its application in various
chemical processes. It exists as a colorless to light yellow liquid at room temperature and has a
characteristic amine-like or ammonia-like odor.[1][2][6]
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Table 1: Quantitative Physicochemical Data for 4-Ethylmorpholine

Property

Value

References

Molecular Weight

115.17 g/mol

115.175 g/mol

[4]

115.18 g/mol

[7]

Density

0.91 g/mL at 20 °C

[6]

0.9 g/mL

[4]

0.92 g/mL at 25 °C

Boiling Point

139 °C

138 °C

[8]

138-139 °C

[2]

Melting Point

-63 °C

Flash Point

30 °C (closed cup)

36 °C

82 °F

[6]19]

83 °F

[2]

Refractive Index

1.441 (n20/D)

1.4413

[4]

1.4395-1.4435 @ 20°C

[3]

pKa

7.67 (at 25 °C)

[6]19]

Vapor Pressure

8.1 hPa (20 °C)

[6]1°]

Solubility:
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4-Ethylmorpholine is miscible with water.[2][6][10] It is also soluble in a variety of organic
solvents, including ethanol, ether, and acetone, which enhances its utility in diverse chemical
reactions.[1][2]

Experimental Protocols & Applications

While detailed, step-by-step experimental protocols for determining the physicochemical
properties listed above are not extensively available in common literature, they are typically
determined using standard methods outlined in international standards such as those from
ASTM or OECD. For instance, boiling point is determined by distillation methods, and flash
point by using closed-cup testers.

4-Ethylmorpholine has several key applications in research and industry:

Catalyst: It serves as a catalyst in the production of polyurethane foams.[3][6][11]

o Buffer Component: It is utilized as a component of the buffer in basic peptide separation
through anion-exchange chromatography.[3][6][11]

» Solvent: Due to its solubility characteristics, it is used as a solvent for dyes, resins, and olls.
[1][11]

o Chemical Intermediate: It is an important intermediate in the synthesis of various organic
compounds, including pharmaceuticals, dyestuffs, rubber accelerators, and emulsifying
agents.[11]

The following diagram illustrates a simplified workflow for a typical application of 4-
Ethylmorpholine as a catalyst in polyurethane foam production.
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Polyurethane Foam Production Workflow
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Simplified Workflow of 4-Ethylmorpholine as a Catalyst

Safety and Handling

4-Ethylmorpholine is a flammable liquid and vapor. It is harmful if swallowed or inhaled and
can cause severe skin burns and eye damage.[5] It is essential to handle this chemical with
appropriate personal protective equipment (PPE), including gloves, goggles, and a face shield,
in a well-ventilated area.[12]

Hazard Classifications:
o Flammable Liquids - Category 3[12]

o Acute Toxicity (Oral) - Category 4[12]
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o Acute Toxicity (Dermal) - Category 3 or 4[12]

o Skin Corrosion/Irritation - Category 1B[12]

e Serious Eye Damage/Eye Irritation - Category 1[12]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.[5][13]

This guide provides a foundational understanding of 4-Ethylmorpholine's chemical properties
and structure. For specific applications and experimental design, further consultation of
specialized literature and safety protocols is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086933#4-ethylmorpholine-chemical-properties-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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